An In-depth Technical Guide on the Metabolic Fate of Orally Ingested Erythritol in Humans
An In-depth Technical Guide on the Metabolic Fate of Orally Ingested Erythritol in Humans
Introduction
Erythritol (B158007) (C₄H₁₀O₄) is a four-carbon sugar alcohol (polyol) that occurs naturally in some fruits and fermented foods.[1] Due to its low caloric value, non-glycemic nature, and high digestive tolerance, it is widely used as a sugar substitute in a variety of food and pharmaceutical products.[2][3][4] Understanding the metabolic fate of orally ingested erythritol is crucial for assessing its safety, physiological effects, and suitability for various populations, including individuals with diabetes. This guide provides a comprehensive overview of the absorption, distribution, metabolism, and excretion of erythritol in humans, supported by quantitative data, detailed experimental protocols, and process visualizations.
Absorption
Following oral ingestion, erythritol is rapidly and efficiently absorbed from the small intestine into the bloodstream through passive diffusion.[5] Its small molecular size facilitates this process, distinguishing it from other polyols like xylitol (B92547) and sorbitol, which are less readily absorbed.[2] The majority of an ingested dose, estimated to be between 80% and 90%, is absorbed before it reaches the large intestine.[3] This high absorption rate is a key factor in its superior gastrointestinal tolerance compared to other sugar alcohols, as only a minimal amount reaches the colon where it could cause osmotic diarrhea and fermentation-related side effects.[2][3]
Distribution and Metabolism
Once absorbed, erythritol is distributed throughout the body via the bloodstream.[1][6] It does not appear to be taken up or utilized by most human cells for energy. For decades, it was understood that erythritol is not metabolized by the human body.[1][7] However, more recent research has shed light on a potential minor metabolic pathway.
Primary Fate: Unmetabolized Circulation
The vast majority of circulating erythritol undergoes no metabolic change. It does not affect blood glucose or insulin (B600854) levels, making it a suitable sweetener for individuals with diabetes.[2][3]
Minor Metabolic Pathway: Oxidation to Erythronate
Recent studies suggest that a small fraction of ingested erythritol, potentially 5-10%, can be oxidized to erythrose, which is then further oxidized to erythronate.[2][5] This conversion appears to be dose-dependent, with a larger proportion of erythritol being metabolized into erythronate at higher doses.[5] This finding has prompted further research into the physiological implications of erythritol consumption and its metabolites.[5][8]
Excretion
The primary route of elimination for erythritol is renal excretion.[1][4][6] The kidneys efficiently filter erythritol from the bloodstream, and it is subsequently excreted unchanged in the urine.[3]
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Urinary Excretion: Approximately 80% to 90% of an orally ingested dose of erythritol is recovered in the urine within 24 to 48 hours.[2][3][5]
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Fecal Excretion: The small portion of erythritol that is not absorbed in the small intestine (about 10%) enters the large intestine.[3]
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Interaction with Gut Microbiota: Human studies have shown that this unabsorbed erythritol is not significantly fermented by the colonic microbiota.[2][7] In-vitro studies using human fecal samples also show no evidence of erythritol fermentation.[2][5] This resistance to fermentation contributes to its high digestive tolerance.[2]
Quantitative Data Summary
The following tables summarize the key pharmacokinetic parameters of erythritol from various human studies.
Table 1: Pharmacokinetics of Orally Ingested Erythritol in Humans
| Dose Administered | Percentage Absorbed | Peak Plasma Time | Urinary Excretion (% of dose) | Study Population | Reference |
|---|---|---|---|---|---|
| 25 g | ~90% | < 2 hours | Nearly complete recovery | 6 healthy volunteers | Hiele et al., 1993[7] |
| 20 g | ~90% | Not specified | ~90% within 24h | Healthy subjects | Munro et al., 1998 (Review)[5] |
| 1 g/kg | ~80% | Not specified | ~80% within 24h | Healthy subjects | Munro et al., 1998 (Review)[2] |
| 0.3 g/kg | Not specified | Not specified | >90% within 48h | Healthy subjects | Noda et al., 1994[2] |
| 30 g | >1000-fold plasma increase | ~30 minutes | Not specified | 8 healthy volunteers | Witkowski et al., 2023[4][9] |
Table 2: Dose-Dependent Conversion of Erythritol to Erythronate
| Erythritol Dose | AUC₁₈₀ Erythritol (µM·min) | Cₘₐₓ Erythritol (µM) | AUC₁₈₀ Erythronate (µM·min) | Cₘₐₓ Erythronate (µM) | Study Population | Reference |
|---|---|---|---|---|---|---|
| 10 g | 44,287 ± 7,544 | 362.4 ± 46.1 | 228.6 ± 47.9 | 1.7 ± 0.3 | 17 healthy volunteers | Wölnerhanssen et al., 2020[5] |
| 25 g | 114,642 ± 10,214 | 933.7 ± 54.8 | 659.5 ± 88.5 | 4.9 ± 0.5 | 17 healthy volunteers | Wölnerhanssen et al., 2020[5] |
| 50 g | 200,821 ± 14,357 | 1,631.6 ± 93.3 | 1298.5 ± 144.1 | 10.8 ± 1.1 | 17 healthy volunteers | Wölnerhanssen et al., 2020[5] |
Data are presented as mean ± SEM. AUC₁₈₀: Area under the curve from 0 to 180 minutes. Cₘₐₓ: Maximum concentration.
Experimental Protocols
Detailed methodologies are essential for the replication and validation of scientific findings. Below are summaries of protocols from key human studies on erythritol metabolism.
Protocol 1: Metabolism Study using ¹³C-labelled Erythritol (Hiele et al., 1993)
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Objective: To determine the extent of metabolism and fermentation of erythritol in humans.
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Study Design: A randomized, crossover study comparing erythritol with glucose and lactitol (B1674232).
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Subjects: Six healthy volunteers (4 men, 2 women, aged 21-25 years).[7]
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Intervention: After an overnight fast, subjects ingested 25 g of ¹³C-labelled erythritol, glucose, or lactitol dissolved in water.[7]
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Sample Collection & Analysis:
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Key Findings: No increase in breath ¹³CO₂ or H₂ was observed after erythritol ingestion, and it was almost completely recovered in the urine. This indicated a lack of both systemic metabolism and gut flora fermentation.[7]
Protocol 2: Dose-Ranging Absorption and Metabolization Study (Wölnerhanssen et al., 2020)
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Objective: To determine the absorption of different doses of erythritol and its potential metabolization into erythronate.
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Study Design: A randomized, double-blind study with different doses.
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Subjects: Seventeen healthy, lean participants.[8]
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Intervention: Subjects received intragastric solutions of 10 g, 25 g, or 50 g of erythritol on three separate study days.[8]
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Sample Collection & Analysis:
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Plasma Samples: Blood was drawn at fixed time intervals after administration.[8] Plasma concentrations of erythritol and erythronate were assessed using gas chromatography-mass spectrometry (GC-MS).
-
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Key Findings: The study demonstrated a dose-dependent and saturable absorption of erythritol and a dose-dependent metabolization of erythritol into erythronate.[5][8]
Overall Metabolic Pathway
The complete journey of orally ingested erythritol in the human body is summarized in the diagram below. The pathway highlights its high absorption, limited metabolism, and predominant excretion via the kidneys.
Conclusion
The metabolic profile of erythritol in humans is characterized by rapid absorption from the small intestine, limited to no systemic metabolism, and efficient excretion of the unchanged molecule in the urine.[2][5] The small unabsorbed fraction is not fermented by gut microbiota, contributing to its high gastrointestinal tolerance.[2][7] While the vast majority of erythritol is metabolically inert, a minor pathway involving oxidation to erythronate has been identified and appears to be dose-dependent.[5] This comprehensive understanding of erythritol's metabolic fate is fundamental for its continued evaluation and application in the food and pharmaceutical industries.
References
- 1. New Study Adds to Increasing Evidence That Sugar Substitute Erythritol Raises Cardiovascular Risk - Be part of the knowledge - ReachMD [reachmd.com]
- 2. Erythritol: An In-Depth Discussion of Its Potential to Be a Beneficial Dietary Component - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Erythritol - Wikipedia [en.wikipedia.org]
- 4. The artificial sweetener erythritol and cardiovascular event risk - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Absorption and Metabolism of the Natural Sweeteners Erythritol and Xylitol in Humans: A Dose-Ranging Study - PMC [pmc.ncbi.nlm.nih.gov]
- 6. newsroom.clevelandclinic.org [newsroom.clevelandclinic.org]
- 7. cambridge.org [cambridge.org]
- 8. [PDF] Absorption and Metabolism of the Natural Sweeteners Erythritol and Xylitol in Humans: A Dose-Ranging Study | Semantic Scholar [semanticscholar.org]
- 9. researchgate.net [researchgate.net]
